2-(2-chloro-5-methylpyridin-4-yl)acetonitrile
Overview
Description
2-(2-Chloro-5-methylpyridin-4-yl)acetonitrile, also known as CMPA, is an organic compound used in a variety of scientific research applications. It is a colorless liquid with a characteristic odor, and is soluble in most organic solvents. CMPA has a wide range of uses in the laboratory, including synthesis, catalysis, and as a reagent for organic synthesis.
Scientific Research Applications
2-(2-chloro-5-methylpyridin-4-yl)acetonitrile is used in a variety of scientific research applications, including organic synthesis, catalysis, and as a reagent for organic synthesis. It is also used in the synthesis of other organic compounds, such as polymers, dyes, and pharmaceuticals. 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile is also used as a catalyst in the synthesis of polymers, and as a reagent for the synthesis of a variety of organic compounds.
Mechanism of Action
The mechanism of action of 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile is not fully understood. However, it is believed that the reaction involves the formation of a complex between the 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile and the organic compound. This complex then undergoes a series of reactions, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile are not well understood. However, it is believed that 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile can act as an inhibitor of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile has been shown to have an effect on the production of nitric oxide in the body, which has been linked to the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
2-(2-chloro-5-methylpyridin-4-yl)acetonitrile has several advantages for laboratory experiments. It is a stable compound, and is relatively inexpensive to purchase. It is also relatively easy to use, and can be used in a variety of reactions. However, there are some limitations to the use of 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile in laboratory experiments. It is a toxic compound, and must be handled with care. Additionally, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for the use of 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile in scientific research. One potential application is in the synthesis of new drugs and other organic compounds. Additionally, 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile could be used in the development of new catalysts for organic synthesis. It could also be used in the synthesis of polymers, and as a reagent for the synthesis of a variety of organic compounds. Finally, 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile could be used in the development of new biocatalysts for the production of pharmaceuticals.
Synthesis Methods
2-(2-chloro-5-methylpyridin-4-yl)acetonitrile is synthesized by the reaction of 2-chloro-5-methylpyridine with acetonitrile in the presence of a strong base such as sodium hydroxide. The reaction is carried out in a sealed container at a temperature of 80°C for two hours. The reaction produces a yellow-brown solution of 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile. The product is then extracted with ether and the residue is distilled to obtain pure 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloro-5-methylpyridin-4-yl)acetonitrile involves the reaction of 2-chloro-5-methylpyridine-4-carbaldehyde with sodium cyanide in the presence of a catalyst to form the corresponding nitrile.", "Starting Materials": [ "2-chloro-5-methylpyridine-4-carbaldehyde", "Sodium cyanide", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-methylpyridine-4-carbaldehyde in a suitable solvent.", "Step 2: Add sodium cyanide to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Cool the reaction mixture and isolate the product by filtration or extraction." ] } | |
CAS RN |
1227562-99-3 |
Product Name |
2-(2-chloro-5-methylpyridin-4-yl)acetonitrile |
Molecular Formula |
C8H7ClN2 |
Molecular Weight |
166.6 |
Purity |
95 |
Origin of Product |
United States |
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